(1,3-Dimethyl-2,5-dioxoimidazolidin-4-yl)acetic acid

• IUPAC Name: 2-(1,3-dimethyl-2,5-dioxoimidazolidin-4-yl)acetic acid
• InChI: InChI=1S/C7H10N2O4/c1-8-4(3-5(10)11)6(12)9(2)7(8)13/h4H,3H2,1-2H3,(H,10,11)
• InChI Key: QFSPGSOZBQHXNU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(=O)N(C1=O)C)CC(=O)O
• Molecular Formula: C7H10N2O4
• DSSTOX Substance ID: DTXSID00599141
• Molecular Weight: 186.17 g/mol
• CAS RN: 26972-48-5

Description

“(1,3-Dimethyl-2,5-dioxoimidazolidin-4-yl)acetic acid” is a chemical compound with the molecular formula C7H10N2O4. It has a molecular weight of 186.17. This compound is solid at room temperature.

Physical And Chemical Properties Analysis

This compound is solid at room temperature. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Conformational Studies

(1,3-Dimethyl-2,5-dioxoimidazolidin-4-yl)acetic acid demonstrates significant value in conformational studies. For instance, hydantoin-5-acetic acid, which contains a rigid acceptor-donor-acceptor hydrogen-bonding site and a flexible side chain, has been investigated for its conformational preferences. This is essential for understanding the properties of supramolecular complexes (Gerhardt, Tutughamiarso, & Bolte, 2012).

Synthesis of Novel Compounds

This chemical is also instrumental in the synthesis of novel compounds. For example, researchers have reported the synthesis of new 5,5-dimethylhydantoin derivatives, showcasing its utility in creating new molecular entities with potential applications in various fields of chemistry (Todorov & Naydenova, 2010).

Chemical Reactions and Transformations

In chemical research, this acid is involved in reactions leading to the formation of diverse compounds. A study highlighted its role in the reaction with aliphatic and aromatic isocyanates, forming parabanic acid O,N-acetals, a process that might involve the formation of an ylide as an intermediate (Bredereck, Simchen, & Göknel, 1970).

Photoinduced Reductive Transformation

It has been used in a reagent system for the photoinduced reductive transformation of α,β-epoxy ketones to β-hydroxy ketones. This showcases its role in facilitating specific types of chemical reactions, particularly in the field of organic synthesis (Hasegawa et al., 2004).

Synthesis of Phosphorus-Containing Dipeptide Mimetics

This acid is also used in the synthesis of phosphorus-containing dipeptide mimetics, demonstrating its applicability in the field of bioorganic chemistry (Todorov, Aneva, & Naydenova, 2011).

Acetic Acid Production from Renewable Sources

It plays a role in the catalysis of acetic acid production from CO2, methanol, and H2, indicating its importance in sustainable chemistry and the development of eco-friendly chemical processes (Qian, Zhang, Cui, & Han, 2016).